Cas no 61291-03-0 (Benzoic acid,4-[4-(acetylamino)-3-methylphenoxy]-3-(aminosulfonyl)-5-[(phenylmethyl)amino]-)

• Product name: Benzoic acid,4-[4-(acetylamino)-3-methylphenoxy]-3-(aminosulfonyl)-5-[(phenylmethyl)amino]-
• CAS No: 61291-03-0
• MF: C₂₃H₂₃N₃O₆S
• MW: 469.510224580765
• CID: 485644

Benzoic acid,4-[4-(acetylamino)-3-methylphenoxy]-3-(aminosulfonyl)-5-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[4-(acetylamino)-3-methylphenoxy]-3-(aminosulfonyl)-5-[(phenylmethyl)amino]-
• Benzoic acid, 4-[4-(acetylamino)-3-methylphenoxy]-3-(aminosulfonyl)-5-[(phenylmethyl)amino]-

• Inchi： 1S/C23H23N3O6S/c1-14-10-18(8-9-19(14)26-15(2)27)32-22-20(25-13-16-6-4-3-5-7-16)11-17(23(28)29)12-21(22)33(24,30)31/h3-12,25H,13H2,1-2H3,(H,26,27)(H,28,29)(H2,24,30,31)
• InChI Key： FHZWUEOOOJGTLZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NCC2=CC=CC=C2)=C(OC2=CC=C(NC(C)=O)C(C)=C2)C(S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 469.13089

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• PSA: 147.82
• pka: 3.92±0.10(Predicted)